Cas no 57598-32-0 (2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole)

• Product Name: 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• CAS No: 57598-32-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 822475
• Update Time: 2026-04-29

2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 2-(2,3-dimethoxyphenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(2,3-dimethoxyphenyl)-4,4-dimethyl-2-oxazoline
• 2-(2,3-dimethoxy-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole
• 2-(2,3-dimethoxyphenyl)-4,5-dihydro-4,4-dimethyloxazole
• 4,5-dihydro-(2,3-dimethoxyphenyl)-4,4-dimethyloxazole
• 4,5-dihydro-2-(2',3'-dimethoxyphenyl)-4,4-dimethyloxazole

• Inchi： InChI=1S/C13H17NO3/c1-13(2)8-17-12(14-13)9-6-5-7-10(15-3)11(9)16-4/h5-7H,8H2,1-4H3
• InChI Key： GTXIBCRXNKXKCF-UHFFFAOYSA-N
• SMILES： CC1(C)N=C(C2=CC=CC(OC)=C2OC)OC1

Computed Properties

• Exact Mass: 235.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 40.05000
• LogP: 1.69480

2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole

2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole

2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole is a complex organic compound with the CAS number 57598-32-0. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a dimethoxyphenyl group attached to the oxazole ring and two methyl groups at the 4-position of the ring. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various research fields.

The synthesis of 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway for this compound, improving yield and purity. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining high selectivity. This has made it easier to produce this compound on a larger scale for both academic and industrial applications.

One of the most notable applications of 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole is in the field of pharmacology. The compound has been investigated for its potential as a drug candidate due to its ability to interact with various biological targets. For example, recent research has demonstrated that this compound exhibits antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have shown that it may possess anti-inflammatory activity, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole has also found use in materials science. Its unique structure allows it to act as a building block for constructing more complex molecules with tailored properties. For instance, researchers have explored its use in synthesizing advanced polymers and materials with applications in electronics and optoelectronics. The compound's ability to form stable bonds with other functional groups makes it an ideal precursor for designing materials with enhanced mechanical and electronic properties.

The study of 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole has also led to new insights into its biological interactions. Recent experiments have revealed that this compound can modulate cellular signaling pathways involved in cell proliferation and apoptosis. This suggests that it may have potential as an anticancer agent by targeting specific pathways that are dysregulated in cancer cells. Furthermore, preliminary studies indicate that the compound may exhibit selective toxicity towards cancer cells while sparing normal cells, which is a desirable trait for anticancer drugs.

From an environmental perspective, understanding the fate and behavior of 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining the compound's biodegradability and its ability to partition between different environmental compartments such as water and soil. These studies are essential for developing strategies to mitigate any adverse effects associated with its use or disposal.

In conclusion, 2-(2,3-Dimethoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole (CAS No: 57598-32-0) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research aimed at uncovering new properties and expanding its utility in both academic and industrial settings.